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Compound of Interest

Compound Name: 4-Bromo-6-methylpyrimidine

Cat. No.: B1371638 Get Quote

This in-depth guide provides a comprehensive overview of 4-Bromo-6-methylpyrimidine, a

critical building block for researchers, scientists, and professionals in drug development. This

document delves into its core chemical and physical properties, synthesis, handling, and its

significant applications in medicinal chemistry, offering a foundational resource for its effective

and safe utilization in the laboratory.

Core Chemical Identity and Properties
4-Bromo-6-methylpyrimidine is a halogenated pyrimidine derivative that serves as a versatile

intermediate in organic synthesis. Its molecular structure, featuring a pyrimidine ring substituted

with a bromine atom and a methyl group, provides reactive sites for a variety of chemical

transformations.

Molecular and Physicochemical Data
A summary of the key quantitative data for 4-Bromo-6-methylpyrimidine is presented below

for quick reference.
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Property Value Source

Molecular Formula C5H5BrN2 [1][2]

Molecular Weight 173.01 g/mol [1]

CAS Number 69543-98-2 [1][2]

Monoisotopic Mass 171.96361 Da [3]

Appearance

Not explicitly stated, though

related compounds are often

solids.

Purity Typically ≥95% [1]

Structural Representation
The structural formula of 4-Bromo-6-methylpyrimidine is crucial for understanding its

reactivity and interactions.

Starting Materials

Intermediate 1 Intermediate 2 Versatile Precursor Final Product Example
Formamidine Acetate

6-Methylpyrimidin-4-ol

Condensation

Methyl Acetoacetate

5-Bromo-6-methylpyrimidin-4-olBromination (NBS) 5-Bromo-4-chloro-6-methylpyrimidineChlorination (POCl3) 4-Substituted-5-bromo-6-methylpyrimidineNucleophilic Substitution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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